Cas no 32910-75-1 (4-(pentylsulfonyl)benzoic acid)

• Product Name: 4-(pentylsulfonyl)benzoic acid
• CAS No: 32910-75-1
• MF: C₁₂H₁₆O₄S
• MW: 256.318042755127
• CID: 1453960
• PubChem ID: 181122
• Update Time: 2025-04-20

4-(pentylsulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(pentylsulfonyl)benzoic acid
• 4-pentylsulfonylbenzoic acid
• DTXSID30954567
• 4-(Pentane-1-sulfonyl)benzoic acid
• DA-22141
• Benzoic acid, p-(pentylsulfonyl)-
• AKOS000178173
• 32910-75-1

• Inchi： 1S/C12H16O4S/c1-2-3-4-9-17(15,16)11-7-5-10(6-8-11)12(13)14/h5-8H,2-4,9H2,1H3,(H,13,14)
• InChI Key： PONXTRASYKQAIS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(CCCCC)(=O)=O

Computed Properties

• Exact Mass: 256.07698
• Monoisotopic Mass: 256.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.221
• Boiling Point: 453.3°C at 760 mmHg
• Flash Point: 228°C
• Refractive Index: 1.531
• PSA: 71.44